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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[(E)-2-phenylethenyl]phenol, also commonly known as trans-2-hydroxystilbene, is a

phenolic compound belonging to the stilbenoid family. Stilbenoids are a class of natural and

synthetic compounds that have garnered significant interest in the scientific community due to

their diverse biological activities.[1] This technical guide provides a comprehensive overview of

the IUPAC nomenclature, chemical structure, physicochemical properties, synthesis, and

biological activities of 2-[(E)-2-phenylethenyl]phenol, with a focus on its potential applications

in research and drug development.

IUPAC Name and Chemical Structure
The unequivocal identification of a chemical entity is paramount in scientific research. The

IUPAC (International Union of Pure and Applied Chemistry) name for this compound is 2-[(E)-2-
phenylethenyl]phenol.[2] The "(E)" designation specifies the stereochemistry of the double

bond, indicating that the substituents are on opposite sides (a trans configuration).

Synonyms:trans-2-hydroxystilbene, 2-Styrylphenol, 2-[(1E)-2-phenylethenyl]-phenol.[3]

The chemical structure consists of a phenol ring substituted at the ortho position with a

phenylethenyl (styryl) group.
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Molecular Structure:

Figure 1: Chemical structure of 2-[(E)-2-phenylethenyl]phenol.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and crystallographic data for 2-[(E)-2-
phenylethenyl]phenol is presented in Table 1. While experimental spectral data is not widely

published, the expected characteristics can be inferred from its structure and data on related

compounds.

Table 1: Physicochemical and Crystallographic Data

Property Value Reference

Molecular Formula C₁₄H₁₂O [2]

Molecular Weight 196.24 g/mol [2]

Crystal System Orthorhombic [2]

Space Group P c a 2₁ [2]

Unit Cell Dimensions
a = 11.6193 Å, b = 7.6800 Å, c

= 11.3584 Å
[2]

α = 90.00°, β = 90.00°, γ =

90.00°
[2]

Spectroscopic Data (Expected):

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both the phenol and phenyl rings, typically in the range of δ 6.5-8.0 ppm. The

vinylic protons of the ethenyl bridge would appear as doublets with a large coupling constant

(J > 15 Hz), characteristic of a trans configuration.[4] The phenolic hydroxyl proton would

exhibit a broad singlet, the chemical shift of which is dependent on the solvent and

concentration.
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¹³C NMR: The carbon NMR spectrum would display signals for the 14 carbon atoms. The

aromatic carbons would resonate in the δ 110-160 ppm region, with the carbon bearing the

hydroxyl group being the most deshielded. The two vinylic carbons would appear in the

olefinic region (δ 120-140 ppm).

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption

band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the phenolic hydroxyl

group.[5] Aromatic C-H stretching vibrations would be observed around 3000-3100 cm⁻¹,

and C=C stretching of the aromatic rings and the double bond would appear in the 1450-

1600 cm⁻¹ region.[6] A strong C-O stretching band is expected around 1200 cm⁻¹.[6]

Mass Spectrometry: The electron ionization mass spectrum is available through the NIST

Mass Spectrometry Data Center.[3] The molecular ion peak (M⁺) would be observed at m/z

196.

Synthesis Methodologies
Several synthetic routes are available for the preparation of stilbenes, with the Wittig reaction,

Heck reaction, and Perkin condensation being the most common.[1][7] A representative

protocol for the synthesis of 2-[(E)-2-phenylethenyl]phenol via the Wittig reaction is detailed

below.

Experimental Protocol: Wittig Reaction Synthesis
This protocol describes the synthesis of 2-[(E)-2-phenylethenyl]phenol from salicylaldehyde

and benzyltriphenylphosphonium chloride.

Materials:

Benzyltriphenylphosphonium chloride

Salicylaldehyde

Sodium hydride (NaH) or another suitable strong base

Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

Diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Ylide Generation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), suspend benzyltriphenylphosphonium chloride (1.1

equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add sodium

hydride (1.1 equivalents) portion-wise with stirring. Allow the reaction mixture to warm to

room temperature and stir for 1-2 hours, during which the color should change, indicating the

formation of the phosphorus ylide.

Wittig Reaction: To the ylide solution, add a solution of salicylaldehyde (1.0 equivalent) in

anhydrous THF dropwise at 0 °C. After the addition is complete, allow the reaction mixture to

warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-

layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous

solution of NH₄Cl. Transfer the mixture to a separatory funnel and extract with diethyl ether

(3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Purification: Filter the drying agent and concentrate the organic phase under reduced

pressure. The crude product will contain the desired stilbene and triphenylphosphine oxide

as a byproduct. Purify the crude product by column chromatography on silica gel, using a

hexane-ethyl acetate gradient as the eluent, to afford pure 2-[(E)-2-phenylethenyl]phenol.

Workflow for Wittig Synthesis:
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Wittig Reaction Workflow
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Figure 2: General workflow for the synthesis of 2-[(E)-2-phenylethenyl]phenol.

Biological Activity and Signaling Pathways
Hydroxystilbenes, including 2-[(E)-2-phenylethenyl]phenol, are known to exhibit a range of

biological activities, most notably estrogenic and anti-inflammatory effects.

Estrogenic Activity
Some hydroxystilbenes can act as phytoestrogens, compounds that mimic the effects of

estrogen by binding to estrogen receptors (ERs).[8] This interaction can trigger both genomic
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and non-genomic signaling pathways.

Signaling Pathway: Upon binding to estrogen receptor alpha (ERα), 2-[(E)-2-
phenylethenyl]phenol can induce a conformational change in the receptor, leading to its

dimerization and translocation to the nucleus. In the nucleus, the receptor-ligand complex binds

to estrogen response elements (EREs) on the DNA, modulating the transcription of target

genes. Additionally, membrane-associated ERα can initiate rapid, non-genomic signaling

cascades, such as the MAPK/ERK and PI3K/Akt pathways, which can also influence cell

proliferation and survival.[9][10]
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Figure 3: Estrogen receptor signaling pathway activated by 2-hydroxystilbene.

Anti-inflammatory Activity
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Stilbenoids have been shown to possess anti-inflammatory properties. These effects are often

mediated through the inhibition of pro-inflammatory pathways, such as the nuclear factor-kappa

B (NF-κB) pathway, and the activation of antioxidant pathways, like the AMP-activated protein

kinase (AMPK)/nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[11][12]

Signaling Pathway: In response to inflammatory stimuli like lipopolysaccharide (LPS), the NF-

κB pathway is activated, leading to the transcription of pro-inflammatory cytokines. 2-[(E)-2-
phenylethenyl]phenol may inhibit this pathway by preventing the degradation of IκBα, thereby

sequestering NF-κB in the cytoplasm.[13] Concurrently, it may activate the AMPK/Nrf2

pathway, leading to the expression of antioxidant and cytoprotective genes, which helps to

resolve inflammation.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27621050/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00662/full
https://www.benchchem.com/product/b100126?utm_src=pdf-body
https://www.benchchem.com/product/b100126?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC199180/
https://pubmed.ncbi.nlm.nih.gov/28747068/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Signaling Pathway

NF-κB Pathway

AMPK/Nrf2 Pathway

Inflammatory Stimulus
(e.g., LPS)

IKK

2-Hydroxystilbene

Inhibits

AMPK

Activates

IκBα

Phosphorylates

NF-κB (active)

Activates

NF-κB

Inhibits

Pro-inflammatory
Gene Expression

Nrf2

Activates

ARE

Binds to

Antioxidant Gene
Expression

Click to download full resolution via product page

Figure 4: Anti-inflammatory signaling pathways modulated by 2-hydroxystilbene.

Experimental Protocols for Biological Assays
Estrogenic Activity Assay (E-Screen)
This assay measures the estrogen-dependent proliferation of human breast cancer cells (MCF-

7).
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Materials:

MCF-7 cells

Dulbecco's Modified Eagle Medium (DMEM) without phenol red

Fetal bovine serum (FBS), charcoal-stripped

2-[(E)-2-phenylethenyl]phenol

17β-Estradiol (positive control)

Tamoxifen or ICI 182,780 (ER antagonist)

Cell proliferation assay reagent (e.g., MTT, WST-1)

96-well plates

Procedure:

Cell Seeding: Seed MCF-7 cells in 96-well plates at a density of 3 x 10³ cells/well in DMEM

supplemented with 10% charcoal-stripped FBS. Allow cells to attach for 24 hours.

Treatment: Replace the medium with fresh medium containing various concentrations of 2-
[(E)-2-phenylethenyl]phenol, 17β-estradiol, or vehicle control. To confirm ER-mediated

effects, co-treat cells with the test compound and an ER antagonist.

Incubation: Incubate the plates for 6 days, replacing the medium with freshly prepared

treatment solutions on day 3.

Proliferation Assay: On day 6, measure cell proliferation using a suitable assay according to

the manufacturer's instructions.

Data Analysis: Calculate the proliferative effect relative to the vehicle control. Determine the

EC₅₀ value for the test compound.
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Anti-inflammatory Activity Assay (Nitric Oxide
Measurement)
This assay quantifies the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-

stimulated RAW 264.7 macrophage cells.

Materials:

RAW 264.7 macrophage cells

DMEM

FBS

2-[(E)-2-phenylethenyl]phenol

Lipopolysaccharide (LPS)

Griess reagent

96-well plates

Procedure:

Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10⁴ cells/well and

allow them to adhere overnight.

Pre-treatment: Pre-treat the cells with various concentrations of 2-[(E)-2-
phenylethenyl]phenol for 1 hour.

Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

NO Measurement: After incubation, collect the cell culture supernatant. Mix 50 µL of the

supernatant with 50 µL of Griess reagent in a new 96-well plate.

Data Acquisition: Measure the absorbance at 540 nm using a microplate reader. The

concentration of nitrite (a stable product of NO) is determined from a sodium nitrite standard

curve.
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Data Analysis: Calculate the percentage inhibition of NO production compared to the LPS-

only treated cells.

Conclusion
2-[(E)-2-phenylethenyl]phenol is a stilbenoid with a well-defined chemical structure and

interesting biological properties. Its potential to modulate estrogen receptor and inflammatory

signaling pathways makes it a valuable tool for research in oncology, endocrinology, and

immunology. This technical guide has provided key information on its nomenclature, properties,

synthesis, and biological activities, along with detailed experimental protocols, to support

further investigation and potential therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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